Cas no 2228770-57-6 (3-(1-benzothiophen-2-yl)-3-methylbutanoic acid)

• Product Name: 3-(1-benzothiophen-2-yl)-3-methylbutanoic acid
• CAS No: 2228770-57-6
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• CID: 6109652
• PubChem ID: 165975717
• Update Time: 2025-05-21

3-(1-benzothiophen-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)-3-methylbutanoic acid
• EN300-1803554
• 2228770-57-6

• Inchi： 1S/C13H14O2S/c1-13(2,8-12(14)15)11-7-9-5-3-4-6-10(9)16-11/h3-7H,8H2,1-2H3,(H,14,15)
• InChI Key： ALCZNPVGNXETSM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 234.07145086g/mol
• Monoisotopic Mass: 234.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(1-benzothiophen-2-yl)-3-methylbutanoic acid

Introduction to 3-(1-Benzothiophen-2-yl)-3-methylbutanoic Acid (CAS No. 2228770-57-6)

3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid (CAS No. 2228770-57-6) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its benzothiophene moiety and a branched carboxylic acid group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid is composed of a benzothiophene ring, which is a heterocyclic compound with a benzene ring fused to a thiophene ring. This structural feature imparts the molecule with unique electronic and steric properties, contributing to its diverse biological activities. The presence of the carboxylic acid group at the 3-position, along with the methyl substitution, further enhances its reactivity and potential for forming stable complexes with various biological targets.

Recent studies have highlighted the potential of 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid in several areas of biomedical research. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of fatty acid synthase (FASN), an enzyme that plays a crucial role in lipid metabolism and is often overexpressed in various types of cancer cells. By targeting FASN, 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid may offer a novel approach to cancer therapy by disrupting the metabolic processes that support tumor growth.

In addition to its anti-cancer properties, 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response. These findings suggest that 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid have also been studied to assess its suitability for drug development. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and demonstrates stable plasma concentrations over an extended period, which are essential characteristics for a successful drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid has also been explored for its potential as a chemical probe in basic research. Chemical probes are small molecules used to study biological processes and validate therapeutic targets. The unique structural features of this compound make it an excellent tool for investigating the mechanisms underlying various biological pathways, particularly those involving lipid metabolism and inflammation.

In conclusion, 3-(1-Benzothiophen-2-yl)-3-methylbutanoic acid (CAS No. 2228770-57-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its ability to inhibit key enzymes involved in cancer metabolism and inflammation, coupled with favorable pharmacokinetic properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.